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Compound of Interest

Compound Name: Diethoxymethyl acetate
CAS No.: 14036-06-7
Cat. No.: B157029
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the spectroscopic data for Diethoxymethyl
acetate (CAS No. 14036-06-7), a compound of interest in various chemical syntheses. The
following sections detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data, along with standardized experimental protocols for data
acquisition.

Molecular Structure

IUPAC Name: Diethoxymethyl acetate Molecular Formula: C7H140a4[1] Molecular Weight:
162.18 g/mol [1][2] Structure:

Spectroscopic Data

The following tables summarize the predicted and characteristic spectroscopic data for
Diethoxymethyl acetate based on established principles of NMR, IR, and MS for esters and
acetals.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Data (Solvent: CDCls, Reference: TMS)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~6.1-5.9 Singlet 1H -O-CH(OR)2
~3.7-3.5 Quartet 4H -OCH2CHs
~2.0 Singlet 3H CHs-C=0
~1.2 Triplet 6H -OCH2CHs

Table 2: Predicted 13C NMR Data (Solvent: CDCls, Reference: TMS)

Chemical Shift (6, ppm) Assighment
~170 CHs-C=0
~100 -O-CH(OR)2
~63 -OCH2CHs
~21 CHs3-C=0
~15 -OCH2CHs

Infrared (IR) Spectroscopy

Table 3: Characteristic IR Absorption Bands

Wavenumber (cm~—?) Intensity Assignment

~2980 - 2850 Strong C-H stretch (alkane)
~1745 Strong C=0 stretch (ester)

~1240 Strong C-O stretch (ester, acetate)
~1100 - 1000 Strong C-0 stretch (acetal)
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Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation (Electron lonization - EI)

miz Possible Fragment lon Notes
Molecular lon (M*) - If
162 [C7H1404]* observed, likely to be of low
abundance.
117 [M - OCHz2CH3s]* Loss of an ethoxy group.
A common and often abundant
103 [CH(OCH2CHs3)2]* _
fragment for diethyl acetals.
Further fragmentation of the
73 [CH(OCH2CH3)]* ]
acetal moiety.
45 [OCH2CHs]* Ethoxy cation.
Acylium ion, characteristic of
43 [CHsCO]* acetates and often the base

peak.

Experimental Protocols

The following are detailed methodologies for the acquisition of spectroscopic data for

Diethoxymethyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Sample Preparation:

o Prepare a solution by dissolving approximately 10-20 mg of Diethoxymethyl acetate in

0.6-0.7 mL of deuterated chloroform (CDCIs).

o Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

o Transfer the solution to a clean, dry 5 mm NMR tube.
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» 'H NMR Acquisition:

o

The *H NMR spectrum is recorded on a 400 MHz (or higher) spectrometer.
o A standard single-pulse experiment is used.

o Typical acquisition parameters include a spectral width of 12-16 ppm, a pulse width of 30
degrees, and a relaxation delay of 1-2 seconds.

o Process the resulting Free Induction Decay (FID) with an exponential window function and
perform a Fourier transform.

o Phase the spectrum and calibrate the chemical shift scale to the TMS signal at 0.00 ppm.
e 13C NMR Acquisition:

o The 13C NMR spectrum is recorded on the same spectrometer, operating at the
appropriate frequency (e.g., 100 MHz for a 400 MHz 1H instrument).

o A standard proton-decoupled pulse sequence is used to simplify the spectrum to singlets
for each unique carbon atom.

o Awider spectral width (e.g., 0-220 ppm) is required.

o Due to the lower natural abundance of 13C, a larger number of scans (e.g., 128 or more)
and a longer relaxation delay (e.g., 2-5 seconds) are typically necessary to achieve a good
signal-to-noise ratio.

o Process the FID similarly to the *H spectrum and reference the solvent peak (CDCls at
77.16 ppm).

Infrared (IR) Spectroscopy

e Sample Preparation (Neat Liquid):

o Ensure the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer is clean
by wiping it with a solvent such as isopropanol and allowing it to dry completely.
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o Place a single drop of neat Diethoxymethyl acetate directly onto the center of the ATR
crystal.

o Data Acquisition:

[¢]

Record a background spectrum of the clean, empty ATR crystal to account for atmospheric
CO:z and water vapor.

[¢]

Acquire the sample spectrum over a range of 4000 to 400 cm™1,

[e]

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

o

The instrument's software automatically ratios the sample spectrum against the
background to generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

e Sample Introduction and lonization (GC-MS):

o

Dilute a small amount of Diethoxymethyl acetate in a volatile solvent like
dichloromethane or ethyl acetate.

o Inject the solution into a Gas Chromatograph (GC) coupled to a Mass Spectrometer. The
GC will separate the compound from any impurities.

o Typical GC conditions would involve a capillary column (e.g., HP-5) with a temperature
program starting at a low temperature (e.g., 40°C) and ramping up to a higher temperature
to ensure elution.

o As the compound elutes from the GC column, it enters the ion source of the mass
spectrometer.

o Electron lonization (El) is performed at a standard energy of 70 eV.
e Mass Analysis:

o The resulting ions are accelerated and separated based on their mass-to-charge ratio
(m/z) by a mass analyzer (e.g., a quadrupole).
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o The detector records the abundance of each ion.

o The mass spectrum is plotted as relative intensity versus m/z.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the complete spectroscopic
characterization of a chemical compound like Diethoxymethyl acetate.

Workflow for Spectroscopic Analysis of Diethoxymethyl Acetate
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Caption: Spectroscopic analysis workflow from sample preparation to structure confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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